Cas no 1039852-38-4 (N-(3-fluorobenzyl)urea)

• Product Name: N-(3-fluorobenzyl)urea
• CAS No: 1039852-38-4
• MF: C₈H₉FN₂O
• MW: 168.168265104294
• CID: 4569125
• Update Time: 2023-04-06

N-(3-fluorobenzyl)urea Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorobenzyl)urea

• Inchi： 1S/C8H9FN2O/c9-7-3-1-2-6(4-7)5-11-8(10)12/h1-4H,5H2,(H3,10,11,12)
• InChI Key： KMDBYQHBKWOBMN-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CC(F)=C1)C(N)=O

Computed Properties

• Exact Mass: 168.07
• Monoisotopic Mass: 168.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1A^2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 280.4±32.0 °C at 760 mmHg
• Flash Point: 123.4±25.1 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-(3-fluorobenzyl)urea Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes